10.1039/C0JM01921F | Advanced hydrogen storage alloys for Ni/MH rechargeable batteries

Advanced hydrogen storage alloys for Ni/MH rechargeable batteries

Journal of Materials Chemistry Pub Date: 2010-12-15 DOI: 10.1039/C0JM01921F

Abstract

Hydrogen storage alloys are of particular interest as a novel group in functional materials owing to their potential and practical applications in Ni/MH rechargeable batteries. This review is devoted to the specific alloy families developed for high-energy and high-power Ni/MH batteries in the last decades, especially for EV, HEV and PHEV applications. The scope of the work encompasses principles of Ni/MH batteries, electrochemical hydrogen storage thermodynamics and kinetics, prerequisites for hydrogen storage electrode alloys and recent advances in hydrogen storage electrode alloys. Rare earth AB₅-type alloys, Ti- and Zr-based AB₂-type alloys, Mg-based amorphous/nanocrystalline alloys, rare earth-Mg–Ni-based alloys and Ti–V-based alloys are highlighted. Additionally, the challenges met in developing advanced hydrogen storage alloys for Ni/MH rechargeable batteries are pointed out and some research directions are suggested.

Share View Original Text

Recommended Literature

[1] Synthesis of highly enantiomerically enriched planar chiral ruthenium complexes viaPd-catalysed asymmetric hydrogenolysis†‡ Audrey Mercier,Wee Chuan Yeo,Jingyu Chou,Piyali Datta Chaudhuri,Gérald Bernardinelli,E. Peter KündigChem. Commun., 2009, 5227-5229 10.1039/B910977C
[2] Is ReO3 a mixed ionic–electronic conductor? A DFT study of defect formation and migration in a BVIO3 perovskite-type oxide† J. P. Parras,A. R. Genreith-Schriever,H. Zhang,T. Norby,R. A. De SouzaPhys. Chem. Chem. Phys., 2018,20, 8008-8015 10.1039/C7CP08214B
[3] Back cover Phys. Chem. Chem. Phys., 2016,18, 26312-26312 10.1039/C6CP90237E
[4] Supercritical CO2-induced room-temperature ferromagnetism in two-dimensional MoO3−x† Wei LiuInd. Chem. Mater., 2023,1, 140-145 10.1039/D2IM00028H
[5] Synthesis of aminoboronic acid derivatives: an update on recent advances† Andrej Šterman,Izidor Sosič,Stanislav GobecOrg. Chem. Front., 2019,6, 2991-2998 10.1039/C9QO00626E
[6] Patchy metal nanoparticles with polymers: controllable growth and two-way self-assembly† Hanyi Duan,Tessa Malesky,Janet Wang,Chung-Hao Liu,Haiyan TanNanoscale, 2022,14, 7364-7371 10.1039/D2NR01221A
[7] Magnetic graphene solid-phase extraction in the determination of polycyclic aromatic hydrocarbons in water† Liling Pang,Wanfeng Zhang,Weiya Zhang,Pin Chen,Jing Yu,Gang-Tian Zhu,Shukui ZhuRSC Adv., 2017,7, 53720-53727 10.1039/C7RA10551G
[8] Effective bromo and chloro peroxidation catalysed by tungsten(vi) amino triphenolate complexes† Elena Badetti,Francesco Romano,Luciano Marchiò,Arif Daştan,Cristiano Zonta,Giulia LiciniDalton Trans., 2016,45, 14603-14608 10.1039/C6DT01780K
[9] An efficient method to achieve a balanced open circuit voltage and short circuit current density in polymer solar cells† Pei Zhou,Xichang Bao,Renqiang Yang,Weiguo ZhuJ. Mater. Chem. A, 2016,4, 8291-8297 10.1039/C6TA02298G
[10] Templated silver nanocube arrays for single-molecule SERS detection† Cheng Fang,Daniel Brodoceanu,Tobias Kraus,Nicolas Hans VoelckerRSC Adv., 2013,3, 4288-4293 10.1039/C3RA22457K

Journal Name：Journal of Materials Chemistry

Research Products

Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-

CAS no.: 185034-21-3
Ethanone,2-bromo-1-(2,6-dimethoxyphenyl)-

CAS no.: 123184-19-0
2-Propenoic acid,3-(4-bromo-2-thienyl)-

CAS no.: 144558-44-1
p-Xylene-d4 (ring-d4)

CAS no.: 16034-43-8
Ytterbium(III) chloride hexahydrate

CAS no.: 10035-01-5
D-4-Thiazolylalanine

CAS no.: 131896-42-9
Benzoic acid,4-(decyloxy)-, 4-hydroxyphenyl ester

CAS no.: 124249-85-0
(S)-2-Amino-3-(3,4-dimethylphenyl)propanoic acid

CAS no.: 142995-28-6
(3,6-Dimethoxynaphthalene-2,7-diyl)bis(methylselane)

CAS no.: 105405-00-3
Benzonitrile,4-[(5-formyl-1H-imidazol-1-yl)methyl]-

CAS no.: 183500-37-0